2H-Pyrido(2,3-e)-1,2,4-thiadiazine, 1,1-dioxide

• CAS RN: 70661-83-5
• Molecular Formula: C6H5N3O2S
• Molecular Weight: 183.19 g/mol
• IUPAC Name: 4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide
• InChI: InChI=1S/C6H5N3O2S/c10-12(11)5-2-1-3-7-6(5)8-4-9-12/h1-4H,(H,7,8,9)
• InChI Key: XTJZVZARRFTFMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NC=NS2(=O)=O)N=C1

Description

2H-Pyrido(2,3-e)-1,2,4-thiadiazine, 1,1-dioxide is a useful research compound. Its molecular formula is C6H5N3O2S and its molecular weight is 183.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2 g of 2-aminopyridine-3-sulfonamide (Preparation 6) and 20 cm3 of ethyl orthoformate is brought to reflux for 1 hour. After cooling, the crystalline precipitate obtained is collected on a filter and washed with ether.